Cas no 77301-42-9 ((1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K))

(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K) structure

77301-42-9 structure

Product Name:(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)

CAS No:77301-42-9

MF:C₁₃H₁₄O₂

MW:202.249063968658

MDL:MFCD01632581

CID:90719

PubChem ID:575523

Update Time:2025-04-18

(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K) Chemical and Physical Properties

Names and Identifiers

- 1-(6-Methoxy-2-naphthyl)ethanol
- (1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)
- 2-(1-Hydroxyethyl)-6-methoxynaphthalene
- (1RS)-1-(6-Methoxy-2
- 1-(6-METHOXYNAPHTHALEN-2-YL)ETHAN-1-OL
- 1-(6-methoxynaphthalen-2-yl)ethanol
- DL-6-METHOXY-ALPHA-METHYL-2-NAPHTHALENEMETHANOL
- α-(6-Methoxy-2-naphthyl)ethanol
- (±)-1-(6-Methoxy-2-naphthyl)ethanol
- 1-[6-Methoxy-2-naphthyl]hydroxyethane
- 6-Methoxy-α-methyl-2-naphthalenemethanol
- Naproxen impurity K (PhEur)
- 6-Methoxy-alpha-methyl-2-naphthalenemethanol
- 1-(6'-Methoxy-2-naphthyl)ethanol
- (+/-)-1-(6-Methoxynaphthyl)ethanol
- 1-(6-methoxy-2-naphthyl)ethan-1-ol
- Naproxen Impurity K
- Naproxen impurity K [EP]
- Naproxen sodium impurit
- SB66898
- Naproxen sodium impurity K [EP]
- 2-Naphthalenemethanol, 6-methoxy-alpha-methyl-
- PD061123
- H1270
- UNII-6731350NR3
- AKOS000249221
- 1-(6-Methoxy-2-naphthyl)ethanol 100 microg/mL in Acetonitrile
- EN300-96624
- HY-W101437
- FT-0671287
- Z235447326
- Ethanol, 1-(6-methoxy-2-naphthyl)-
- AS-9949
- (1RS)-1-(6-Methoxynaphthalen-2-yl)ethanol
- Q27264060
- NAPROXEN SODIUM IMPURITY K [EP IMPURITY]
- CS-0154079
- alpha-(6-Methoxy-2-naphthyl)ethyl alcohol
- MFCD01632581
- .ALPHA.-(6-METHOXY-2-NAPHTHYL)ETHYL ALCOHOL
- 6-METHOXY-.ALPHA.-METHYL-2-NAPHTHALENEMETHANOL
- OUVJWFRUESFCCY-UHFFFAOYSA-N
- dl-6-methoxy-alpha-methyl-2-napthalenemethanol
- (1RS)-1-(6-Methoxynaphthalen-2-yl)ethanol, pharmaceutical impurity standard
- (1RS)-1-(6-Methoxynaphthalen-2-yl)ethanol; Naproxen Imp. K (EP); Naproxen USP Related Compound K; Naproxen USP RC K; Naproxen Related Compound K; Naproxen Impurity K
- 1-(6-Methoxy-2-naphthyl)ethanol #
- (+/-)-1-(6-methoxynaphthalen-2-yl)ethanol
- 1-(6-Methoxy-naphthalen-2-yl)-ethanol
- 77301-42-9
- 2-NAPHTHALENEMETHANOL, 6-METHOXY-.ALPHA.-METHYL-
- SCHEMBL2423910
- 2-Naphtalenemethanol, 6-methoxy-.alpha.-methyl-
- 1-(6-Methoxynaphthalen-2-yl)ethanol, (+/-)-
- D82886
- 6731350NR3
- NAPROXEN IMPURITY K [EP IMPURITY]
- AE-641/00011041
- MDL： MFCD01632581
- Inchi： 1S/C13H14O2/c1-9(14)10-3-4-12-8-13(15-2)6-5-11(12)7-10/h3-9,14H,1-2H3
- InChI Key： OUVJWFRUESFCCY-UHFFFAOYSA-N
- SMILES： OC(C)C1C=CC2C=C(C=CC=2C=1)OC

Computed Properties

Exact Mass: 202.09900
Monoisotopic Mass: 202.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.8
Topological Polar Surface Area: 29.5

Experimental Properties

Color/Form: White to yellow Beige crystalline powder
Density: 1.0815 (rough estimate)
Melting Point: 111.0 to 115.0 deg-C
Boiling Point: 280.37°C (rough estimate)
Flash Point: 163.1±15.2 °C
Refractive Index: 1.5500 (estimate)
Water Partition Coefficient: Soluble in DMSO, acetone, dichloromethane, ethylacetate. Insoluble in water.
PSA: 29.46000
LogP: 2.90170
Solubility: Insoluble in water.
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： S24/25
Safety Term：24/25
Storage Condition：2-8°C

(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K) Customs Data

HS CODE：2909499000
Customs Data：

China Customs Code:
2909499000

Overview:

2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M264740-25mg	(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)	77301-42-9		25mg	$ 142.00	2023-09-07
TRC	M264740-50mg	(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)	77301-42-9		50mg	$ 276.00	2023-09-07
TRC	M264740-100mg	(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)	77301-42-9		100mg	$ 529.00	2023-09-07
TRC	M264740-250mg	(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)	77301-42-9		250mg	$792.00	2023-05-18
TRC	M264740-500mg	(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K)	77301-42-9		500mg	$1211.00	2023-05-18
Chemenu	CM231714-25g	1-(6-Methoxynaphthalen-2-yl)ethanol	77301-42-9	95%	25g	$422	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M80820-1g	1-(6-Methoxy-2-Naphthyl)Ethanol	77301-42-9	-	1g	¥298.0	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67764-1g	1-(6-Methoxy-2-naphthyl)ethanol	77301-42-9	98%	1g	￥408.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67764-5g	1-(6-Methoxy-2-naphthyl)ethanol	77301-42-9	98%	5g	￥816.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67764-10g	1-(6-Methoxy-2-naphthyl)ethanol	77301-42-9	98%	10g	￥1340.00	2022-04-26

(1RS)-1-(6-Methoxy-2-naphthyl)ethanol (Naproxen Impurity K) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:77301-42-9)1-(6-Methoxynaphthalen-2-yl)ethanol

Order Number:LE14927

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:11

Price ($):discuss personally

Email:18501500038@163.com

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